3-((2-methoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 3-(2-methoxyanilino)-6-[(4-methylphenyl)methyl]-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C18H18N4O2/c1-12-7-9-13(10-8-12)11-15-17(23)20-18(22-21-15)19-14-5-3-4-6-16(14)24-2/h3-10H,11H2,1-2H3,(H2,19,20,22,23)
• InChI Key: YPYFFWZHMROEEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NC3=CC=CC=C3OC
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

3-((2-methoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one is a chemical compound that belongs to the class of triazine derivatives. It has been extensively studied for its potential therapeutic applications due to its unique chemical structure and properties. In

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Research has shown the synthesis of various 1,2,4-triazole derivatives, including compounds similar to 3-((2-methoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one, for antimicrobial applications. Some of these compounds have been found to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Chemical Synthesis and Structural Analysis

• The chemical synthesis of triazine derivatives has been explored extensively. Studies include the synthesis of alaninamides, a class of cyclic dipeptidyl ureas, from triazines, showcasing the chemical versatility of these compounds (Sañudo et al., 2006).

Anticancer Evaluation

• There are research efforts in evaluating the anticancer potential of 1,2,4-triazole derivatives. Compounds similar to 3-((2-methoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one have been tested for their efficacy against various cancer cell lines, indicating their potential in cancer treatment (Bekircan et al., 2008).

Molecular and Electronic Analysis

• Studies have also focused on the molecular and electronic analysis of similar triazine derivatives. This includes examining their electronic properties, absorption spectra, and vibrational frequencies, which are important for understanding their chemical behavior and potential applications in various fields (Beytur & Avinca, 2021).

Synthesis and Enzymatic Potential

• Another area of research includes the synthesis of triazole derivatives and their enzymatic potential. This includes exploring their inhibitory activities against specific enzymes, which can have implications in medical and biochemical applications (Arfan et al., 2018).